BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 1: The Small Molecule Inhibitor "DNA31"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DNA31

Cat. No.: B10824799

"DNA31" is the identifier for a potent inhibitor of RNA polymerase.[1][2] Its specific chemical
properties are crucial for its application in research.

Data Presentation: Quantitative Properties of DNA31

The following table summarizes the key quantitative data for the small molecule DNA31.

Property Value Reference
Molecular Weight 898.99 g/mol [1][2]
Chemical Formula C48H58N4013 [1][2]

CAS Number 845626-57-5 [2]

Experimental Protocols for Molecular Weight
Determination

The molecular weight of a small molecule like DNA31 is typically determined using high-
resolution mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A solution of DNA31 is prepared in a suitable solvent, such as methanol
or acetonitrile, at a low concentration (e.g., 1 pg/mL).
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« lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, most commonly Electrospray lonization (ESI). ESI is a soft ionization
method that minimizes fragmentation of the molecule, allowing for the detection of the intact
molecular ion.

o Mass Analysis: The ionized molecules are then guided into a high-resolution mass analyzer,
such as an Orbitrap or a Time-of-Flight (TOF) analyzer. These instruments are capable of
measuring the mass-to-charge ratio (m/z) of ions with very high accuracy.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion of DNA31. By analyzing the m/z value of this peak and knowing the charge state
(typically +1 for ESI in positive mode), the precise molecular weight can be calculated. The
high resolution allows for the determination of the monoisotopic mass and confirmation of the
elemental composition.

Part 2: 31-Base Pair DNA Oligonucleotide
(Hypothetical)

The term "DNA31" can also be interpreted as a DNA oligonucleotide composed of 31
nucleotide bases. The molecular weight and formula of such a molecule are not fixed; they
depend entirely on its specific nucleotide sequence.

Data Presentation: Calculating the Molecular Weight of a
DNA Oligonucleotide

The molecular weight of a single-stranded DNA (ssDNA) oligonucleotide can be calculated
based on its sequence. The following table provides the molecular weights of the individual
deoxyribonucleotide monophosphates.
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Deoxyribonucleotid o ) Molecular Weight (
Abbreviation Chemical Formula
e Monophosphate g/mol )
Deoxyadenosine
dAMP C10H12N506P 331.2
Monophosphate
Deoxyguanosine
dGMP C10H12N507P 347.2
Monophosphate
Deoxycytidine
dCMP C9H12N307P 307.2
Monophosphate
Deoxythymidine
dTMP C10H13N208P 322.2

Monophosphate

To calculate the exact molecular weight of a single-stranded DNA oligonucleotide, the following
formula can be used:

M.W. = (An x 313.2) + (Tn x 304.2) + (Cn x 289.2) + (Gn x 329.2) + 79.0[3][4]
Where:

e An, Tn, Cn, and Gn are the number of each respective nucleotide in the sequence.
e The addition of 79.0 accounts for the 5 monophosphate.[3][4]

For a double-stranded DNA (dsDNA) molecule, the molecular weight is approximately the sum
of the molecular weights of the two complementary strands. The average molecular weight of a
base pair is approximately 617.96 g/mol .[5]

Experimental Protocols for Oligonucleotide Molecular
Weight Verification

Methodology: Matrix-Assisted Laser Desorption/lonization Time-of-Flight (MALDI-TOF) Mass
Spectrometry

o Sample Preparation: The DNA oligonucleotide sample is co-crystallized with a matrix
compound (e.g., 3-hydroxypicolinic acid) on a sample plate.
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 lonization: A pulsed laser is directed at the sample, causing the matrix to absorb the energy
and desorb, carrying the DNA molecule with it into the gas phase as an ion.

e Mass Analysis: The ions are accelerated into a flight tube, and the time it takes for them to
reach the detector is measured. The time of flight is proportional to the mass-to-charge ratio,
allowing for the determination of the molecular weight.

o Data Analysis: The resulting spectrum is analyzed to identify the peak corresponding to the
intact oligonucleotide, confirming its molecular weight.

Visualization of DNA Structure and Composition

The following diagram illustrates the fundamental components of a DNA molecule, which is
essential for understanding how its molecular weight is derived.

Deoxyribonucleotide

DNA Strand

Click to download full resolution via product page

Figure 1: The chemical components of a DNA strand.

This next diagram illustrates the workflow for calculating the molecular weight of a hypothetical
31-base DNA sequence.
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Define 31-base DNA Sequence

Count Occurrences of Use Standard Molecular Weights:
ATC,G dA, dT, dC, dG

Apply Formula:
>(Base Count * Base MW) - (n-1) * H20

Calculated Molecular Weight
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Figure 2: Workflow for calculating the molecular weight of a DNA oligonucleotide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10824799#dna31-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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